N-Methyl vs. N-Aryl Urea Substituent: CA II Pocket Occupancy Divergence
Crystallographic studies of the 4‑substituted‑ureido‑benzenesulfonamide chemotype reveal that the urea substituent occupies a hydrophobic pocket within the hCA II active site, with inhibitor potency (Ki range 3.3–226 nM) correlating directly with the extent of hydrophobic contact [1]. The target compound carries a methyl substituent (R = –CH₃) on the urea nitrogen, whereas the closest crystallographically characterized comparator, 4‑(2‑(3‑(4‑methylphenyl)ureido)ethylsulfonamido)benzenesulfonamide (PDB 7K6J), bears a para‑tolyl group (R = –C₆H₄‑4‑CH₃) [2]. This difference in substituent volume (methyl: ~13.7 cm³/mol van der Waals volume vs. para‑tolyl: ~59.6 cm³/mol) translates to differential hydrophobic pocket occupancy that is expected to produce distinct CA isoform selectivity profiles [3]. Although direct Ki measurements for the target compound against CA isoforms have not been deposited in public databases, class‑level SAR indicates that smaller N‑alkyl ureido substituents preferentially favor inhibition of the tumor‑associated transmembrane isoform hCA IX over the cytosolic off‑target hCA I, whereas bulkier N‑aryl ureido substituents shift selectivity toward hCA II [3].
| Evidence Dimension | Urea nitrogen substituent size (van der Waals volume) as a determinant of CA isoform selectivity |
|---|---|
| Target Compound Data | R = –CH₃; van der Waals volume ~13.7 cm³/mol; CA isoform Ki not publicly reported |
| Comparator Or Baseline | R = –C₆H₄‑4‑CH₃ (PDB 7K6J analog); van der Waals volume ~59.6 cm³/mol; CA II Ki within 3.3–226 nM class range |
| Quantified Difference | ~4.3‑fold difference in urea substituent van der Waals volume; predicted selectivity shift between hCA IX and hCA II |
| Conditions | Crystallographic binding mode analysis in hCA II (PDB 7K6J); class-level SAR derived from 4-substituted-ureido-benzenesulfonamide series (n ≥ 10 compounds) |
Why This Matters
Procurement of the N‑methyl variant enables exploration of a sterically minimized urea sub-pocket occupancy that is structurally inaccessible to bulkier N‑aryl congeners, potentially unlocking CA isoform selectivity profiles not achievable with commercially prevalent N‑arylureido analogs.
- [1] Pacchiano F, Aggarwal M, Avvaru BS, Robbins AH, Scozzafava A, McKenna R, Supuran CT. Selective hydrophobic pocket binding observed within the carbonic anhydrase II active site accommodate different 4-substituted-ureido-benzenesulfonamides and correlate to inhibitor potency. Chemical Communications, 2010, 46(44): 8371–8373. DOI: 10.1039/C0CC02707C. View Source
- [2] PDB Entry 7K6J. Carbonic anhydrase II complexed with 4-(2-(3-(4-methylphenyl)ureido)ethylsulfonamido)benzenesulfonamide. Deposited by Andring JT, McKenna R, Singh S. RCSB Protein Data Bank, 2020. DOI: 10.2210/pdb7K6J/pdb. View Source
- [3] Krungkrai J, Scozzafava A, Reungprapavut S, Krungkrai SR, Rattanajak R, Supuran CT. Carbonic anhydrase inhibitors. Inhibition of Plasmodium falciparum carbonic anhydrase with aromatic sulfonamides: towards antimalarials with a novel mechanism of action? Bioorganic & Medicinal Chemistry, 2005, 13(2): 483–489. DOI: 10.1016/j.bmc.2004.10.015. View Source
